Cas no 1824018-10-1 (9-(tert-butoxycarbonyl)-4-methyl-1-oxa-4,9-diazaspiro[5.5]undecane-2-carboxylic acid)

• Product Name: 9-(tert-butoxycarbonyl)-4-methyl-1-oxa-4,9-diazaspiro[5.5]undecane-2-carboxylic acid
• CAS No: 1824018-10-1
• MF: C₁₅H₂₆N₂O₅
• MW: 314.377344608307
• MDL: MFCD28119001
• CID: 4622063
• PubChem ID: 121229930
• Update Time: 2025-05-24

9-(tert-butoxycarbonyl)-4-methyl-1-oxa-4,9-diazaspiro[5.5]undecane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 9-(tert-butoxycarbonyl)-4-methyl-1-oxa-4,9-diazaspiro[5.5]undecane-2-carboxylic acid
• 9-(tert-Butoxycarbonyl)-4-methyl-1-oxa-4,9-diazaspiro[5.5]undecane-2-carboxylicacid
• 1824018-10-1
• CS-0448882
• AKOS027430156
• 4-methyl-9-[(2-methylpropan-2-yl)oxycarbonyl]-1-oxa-4,9-diazaspiro[5.5]undecane-2-carboxylic acid
• 9-[(tert-butoxy)carbonyl]-4-methyl-1-oxa-4,9-diazaspiro[5.5]undecane-2-carboxylic acid
• W14062
• AS-74057

• MDL： MFCD28119001
• Inchi： 1S/C15H26N2O5/c1-14(2,3)22-13(20)17-7-5-15(6-8-17)10-16(4)9-11(21-15)12(18)19/h11H,5-10H2,1-4H3,(H,18,19)
• InChI Key： RYGXYUUPMXPLMQ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)CN(C)CC21CCN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 314.18417193g/mol
• Monoisotopic Mass: 314.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 79.3Ų

Additional information on 9-(tert-butoxycarbonyl)-4-methyl-1-oxa-4,9-diazaspiro[5.5]undecane-2-carboxylic acid

Comprehensive Overview of 9-(tert-butoxycarbonyl)-4-methyl-1-oxa-4,9-diazaspiro[5.5]undecane-2-carboxylic acid (CAS No. 1824018-10-1)

9-(tert-butoxycarbonyl)-4-methyl-1-oxa-4,9-diazaspiro[5.5]undecane-2-carboxylic acid (CAS No. 1824018-10-1) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This spirocyclic derivative is characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid functionality, making it a versatile intermediate in drug discovery and development. Researchers and industry professionals frequently search for this compound due to its potential applications in medicinal chemistry, peptide synthesis, and protease inhibitor design.

The compound's spirocyclic core is a key structural motif that enhances its stability and bioavailability, which are critical factors in modern drug design. With the growing demand for targeted therapies and small-molecule drugs, 9-(tert-butoxycarbonyl)-4-methyl-1-oxa-4,9-diazaspiro[5.5]undecane-2-carboxylic acid has become a subject of interest for its potential role in addressing neurological disorders, inflammatory diseases, and even cancer therapeutics. Its Boc-protected amine group allows for selective deprotection, enabling precise modifications during synthetic routes.

In the context of green chemistry and sustainable synthesis, this compound aligns with the industry's shift toward eco-friendly methodologies. Researchers are exploring its use in catalysis and bioconjugation, where its carboxylic acid moiety can facilitate coupling reactions with minimal waste generation. The compound's compatibility with automated synthesis platforms further enhances its appeal in high-throughput screening and combinatorial chemistry.

Another trending topic in the scientific community is the application of spirocyclic compounds in COVID-19 research. While 9-(tert-butoxycarbonyl)-4-methyl-1-oxa-4,9-diazaspiro[5.5]undecane-2-carboxylic acid is not directly linked to antiviral therapies, its structural analogs have been investigated for their potential to modulate host-pathogen interactions. This connection has spurred additional interest in the compound's mechanistic studies and structure-activity relationships (SAR).

From a commercial perspective, the compound is often sought after by pharmaceutical manufacturers and contract research organizations (CROs). Its CAS No. 1824018-10-1 serves as a unique identifier in global chemical databases, ensuring accurate procurement and regulatory compliance. The rise of AI-driven drug discovery has also increased the demand for such building blocks, as machine learning algorithms prioritize structurally diverse compounds for virtual screening.

In summary, 9-(tert-butoxycarbonyl)-4-methyl-1-oxa-4,9-diazaspiro[5.5]undecane-2-carboxylic acid represents a critical tool in modern chemical research. Its multifaceted applications, from peptide-based therapeutics to sustainable synthesis, underscore its importance in advancing both academic and industrial projects. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovative drug development and beyond.